Cas no 2751621-23-3 (3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine)

• Product Name: 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine
• CAS No: 2751621-23-3
• MF: C₈H₁₆N₂S₂
• MW: 204.356039047241
• CID: 6382071
• PubChem ID: 165646707
• Update Time: 2025-06-14

3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-37269444
• 2751621-23-3
• 3-(pyrrolidin-3-yldisulfanyl)pyrrolidine
• 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine

• Inchi： 1S/C8H16N2S2/c1-3-9-5-7(1)11-12-8-2-4-10-6-8/h7-10H,1-6H2
• InChI Key： NMOFPJYNILIJAJ-UHFFFAOYSA-N
• SMILES： S(C1CNCC1)SC1CNCC1

Computed Properties

• Exact Mass: 204.07549087g/mol
• Monoisotopic Mass: 204.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine

Comprehensive Overview of 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine (CAS No. 2751621-23-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine (CAS No. 2751621-23-3) has emerged as a compound of significant interest. This molecule, characterized by its unique disulfide bridge between two pyrrolidine rings, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential due to its structural stability and functional adaptability, making it a focal point in modern synthetic chemistry.

The compound's molecular structure features a pyrrolidine backbone, which is a common motif in bioactive molecules. The presence of a disulfide linkage at the 3-position of the pyrrolidine rings introduces redox-active properties, enabling applications in proteomics and enzyme inhibition studies. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease therapeutics. This aligns with the growing demand for small molecule modulators in precision medicine.

From a synthetic perspective, 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine is often utilized as a building block for more complex architectures. Its disulfide bond can be selectively reduced or oxidized, offering chemists a handle for site-specific modifications. This property is particularly valuable in bioconjugation strategies, where controlled reactivity is essential for labeling biomolecules without disrupting their native functions. Such applications are frequently searched in the context of antibody-drug conjugates (ADCs) and diagnostic probes.

In the realm of computational chemistry, this compound has garnered attention for its conformational flexibility and electronic properties. Molecular docking simulations suggest potential interactions with GPCRs (G-protein-coupled receptors), a key target class in drug development. These insights are often explored in forums discussing AI-driven drug design, reflecting the intersection of traditional chemistry with cutting-edge technology. The compound's logP and solubility profiles also make it a candidate for optimizing blood-brain barrier permeability, a critical factor in CNS drug discovery.

Environmental and green chemistry considerations are increasingly shaping research directions. 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine can be synthesized using atom-economical methods, reducing waste generation. This aligns with the sustainable chemistry movement, a trending topic among academic and industrial researchers. Its potential as a ligand in catalytic systems further underscores its utility in green synthesis protocols, addressing the demand for eco-friendly alternatives in chemical manufacturing.

Safety and handling of 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during manipulation. Storage under inert atmosphere can prolong shelf life by preventing disulfide exchange reactions, a common query among first-time users of this reagent.

The commercial availability of 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine has expanded in recent years, with suppliers offering both research-grade and GMP-grade materials. This availability supports its growing adoption across diverse applications, from peptide chemistry to polymer science. Pricing trends and bulk synthesis options are frequently searched topics, reflecting the compound's transition from a specialty chemical to a more mainstream research tool.

Looking ahead, the scientific community anticipates novel derivatives of 3-(Pyrrolidin-3-yldisulfanyl)pyrrolidine to emerge, particularly those with asymmetric substitutions or fluorinated analogs. Such modifications could unlock new biological activities or material properties, keeping this chemical space dynamic and relevant. The compound's journey from a synthetic intermediate to a potential pharmacophore exemplifies the serendipitous nature of chemical discovery, a narrative that resonates with both academic and industrial audiences.